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Compound of Interest

Compound Name: Cinnamyl propionate

Cat. No.: B7804193

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential, immediate safety and logistical
information for the safe disposal of cinnamyl propionate, a common fragrance and flavoring
agent. Adherence to these guidelines will help mitigate risks and ensure compliance with
institutional and regulatory safety standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle cinnamyl propionate with
appropriate Personal Protective Equipment (PPE) and safety measures.

o Personal Protective Equipment (PPE): Always wear safety glasses with side shields or
goggles, chemical-resistant gloves (such as nitrile, neoprene, or PVC), and a lab coat or
long-sleeved clothing.

o Ventilation: Handle the chemical in a well-ventilated area, preferably within a chemical fume
hood.

« Ignition Sources: Cinnamyl propionate is a combustible liquid. Keep it away from heat,
sparks, open flames, and other sources of ignition.

e Spontaneous Combustion Risk: Be aware that porous materials like paper towels or rags
soaked with cinnamyl propionate may spontaneously combust. Immediately place any
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such contaminated materials in a sealed, fireproof container for disposal.

Chemical and Physical Properties

A summary of key data for cinnamyl propionate is provided below.

Property Value Reference
CAS Number 103-56-0

Molecular Formula C12H1402

Molecular Weight 190.24 g/mol

Appearance Colorless Liquid

Flash Point 94 °C (201 °F)

Boiling Point 288 °C

GHS Health Hazards

Acute toxicity, oral: Category 5;

Skin irritation: Category 3

GHS Environmental Hazards

None

Step-by-Step Disposal Procedures

Disposal of cinnamyl propionate must comply with local, regional, and national regulations.

Never discharge chemical waste into sewer systems or the environment.

Procedure for Unused or Waste Cinnamyl Propionate

o Containment: Carefully transfer the waste cinnamyl propionate into a designated and

compatible chemical waste container. The container must be in good condition, leak-proof,

and have a secure, tight-fitting lid.

e Labeling: As soon as waste is added, label the container clearly with a hazardous waste tag

provided by your institution's Environmental Health & Safety (EHRS) department. The label

should identify the contents as "Waste Cinnamyl Propionate."
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e Segregation: Store the waste container segregated from incompatible materials to prevent
hazardous reactions.

o Storage: Keep the sealed waste container in a designated, secondary containment area,
such as a spill tray, within a laboratory Satellite Accumulation Area (SAA). Ensure the
container remains closed at all times except when adding waste.

» Disposal Request: Once the container is full or waste is ready for removal, contact your
institution's EHRS office to arrange for pickup and disposal by a licensed hazardous waste
handler. The standard disposal method is controlled incineration or other forms of chemical
destruction.

Procedure for Empty Containers

A container that held cinnamyl propionate must be properly decontaminated before being
discarded.

o Decontamination: Triple-rinse the empty container with a suitable solvent (e.g., ethanol or
acetone) that can dissolve the residue.

» Collect Rinsate: The solvent rinsate from this cleaning process must be collected and
disposed of as hazardous chemical waste, following the procedure described above.

» Final Disposal: Once triple-rinsed, deface or remove all chemical labels from the container.
To prevent reuse, puncture the container. It may then be disposed of in the regular trash or
recycled, according to your institution's specific policies.

Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of cinnamyl propionate and its empty containers.
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Caption: Workflow for the proper disposal

of cinnamyl propionate waste and containers.
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 To cite this document: BenchChem. [Proper Disposal of Cinnamyl Propionate: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7804193#cinnamyl-propionate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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